Cas no 16683-17-3 (2-(butylamino)methyl-4,6-dichlorophenol)

• Product Name: 2-(butylamino)methyl-4,6-dichlorophenol
• CAS No: 16683-17-3
• MF: C₁₁H₁₅Cl₂NO
• MW: 248.148901224136
• CID: 5181174
• PubChem ID: 28445594
• Update Time: 2025-08-05

2-(butylamino)methyl-4,6-dichlorophenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[(butylamino)methyl]-4,6-dichloro-
• 2-(butylamino)methyl-4,6-dichlorophenol

• Inchi： 1S/C11H15Cl2NO/c1-2-3-4-14-7-8-5-9(12)6-10(13)11(8)15/h5-6,14-15H,2-4,7H2,1H3
• InChI Key： FHKCWLKJJJDRJO-UHFFFAOYSA-N
• SMILES： C1(O)=C(Cl)C=C(Cl)C=C1CNCCCC

Computed Properties

• Exact Mass: 247.053
• Monoisotopic Mass: 247.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 32.3A^2

Additional information on 2-(butylamino)methyl-4,6-dichlorophenol

Introduction to 2-(butylamino)methyl-4,6-dichlorophenol (CAS No. 16683-17-3)

2-(butylamino)methyl-4,6-dichlorophenol, identified by its Chemical Abstracts Service (CAS) number 16683-17-3, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a dichlorophenol backbone with a butylamino side chain, has garnered attention due to its versatile structural properties and potential applications in medicinal chemistry. The presence of both chloro substituents and an amine group makes it a valuable intermediate for the development of various pharmacologically active molecules.

The structural motif of 2-(butylamino)methyl-4,6-dichlorophenol positions it as a promising candidate for further derivatization and functionalization. The dichlorophenol core is well-documented for its role in antimicrobial and antifungal agents, while the butylamino group introduces basicity and potential for hydrogen bonding interactions. These features are particularly relevant in the design of small-molecule inhibitors targeting enzymes involved in critical biological pathways.

In recent years, there has been a growing interest in exploiting halogenated aromatic compounds for their ability to engage in multiple binding modes with biological targets. The chlorine atoms in 2-(butylamino)methyl-4,6-dichlorophenol not only enhance lipophilicity but also serve as handles for further chemical modifications, such as Suzuki-Miyaura cross-coupling reactions or palladium-catalyzed transformations. These reactions are pivotal in constructing complex molecular architectures essential for drug discovery.

One of the most compelling aspects of 2-(butylamino)methyl-4,6-dichlorophenol is its potential utility in the synthesis of kinase inhibitors. Kinases are a large family of enzymes implicated in numerous diseases, including cancer and inflammatory disorders. The amine group and the aromatic ring system provide multiple points of interaction with the ATP-binding pocket of kinases, making this compound a viable scaffold for designing potent inhibitors. Current research is exploring its derivatives as candidates for preclinical evaluation.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug development. 2-(butylamino)methyl-4,6-dichlorophenol exemplifies how a simple chlorinated phenol can be transformed into a sophisticated pharmacophore through strategic functionalization. Its incorporation into drug-like molecules has shown promise in preliminary studies, particularly in modulating enzyme activity and disrupting protein-protein interactions.

From a synthetic chemistry perspective, 2-(butylamino)methyl-4,6-dichlorophenol offers an excellent platform for exploring new synthetic methodologies. The dichlorophenol moiety can be selectively modified under various conditions, allowing chemists to tailor the compound’s properties for specific applications. For instance, palladium-catalyzed coupling reactions have been employed to introduce aryl or alkynyl groups, expanding the compound’s chemical space.

The biological activity of 2-(butylamino)methyl-4,6-dichlorophenol has been investigated in several contexts. Studies suggest that derivatives of this compound exhibit inhibitory effects on certain bacterial enzymes, making them candidates for developing novel antimicrobial agents. Additionally, its ability to interact with DNA-binding proteins has prompted research into its potential as an anticancer agent. These findings underscore the compound’s versatility and highlight its importance as a building block in medicinal chemistry.

The development of computational tools has further enhanced the exploration of 2-(butylamino)methyl-4,6-dichlorophenol’s potential applications. Molecular modeling techniques have been used to predict how this compound might interact with biological targets at the atomic level. These simulations provide valuable insights into optimizing its structure for improved efficacy and reduced toxicity.

In conclusion, 2-(butylamino)methyl-4,6-dichlorophenol (CAS No. 16683-17-3) represents a fascinating compound with broad implications in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into therapeutic agents targeting various diseases. As research continues to uncover new applications and synthetic strategies, this compound is poised to play a significant role in the future of drug discovery and development.